Cas no 1836-73-3 (Benzene,1-chloro-3-methyl-2-(4-nitrophenoxy)-)
1836-73-3 structure
Product Name:Benzene,1-chloro-3-methyl-2-(4-nitrophenoxy)-
CAS No:1836-73-3
MF:C13H10ClNO3
MW:263.676402568817
CID:217483
PubChem ID:74602
Update Time:2025-04-19
Benzene,1-chloro-3-methyl-2-(4-nitrophenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-chloro-3-methyl-2-(4-nitrophenoxy)-
- 1-chloro-3-methyl-2-(4-nitrophenoxy)benzene
- 3-chloro-2-(4-nitrophenoxy)toluene
- 1836-73-3
- DTXSID90171450
- EINECS 217-403-4
- NS00026037
-
- Inchi: 1S/C13H10ClNO3/c1-9-3-2-4-12(14)13(9)18-11-7-5-10(6-8-11)15(16)17/h2-8H,1H3
- InChI Key: NQQNPPIIAMHQFR-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(C)=C1OC1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 263.035
- Monoisotopic Mass: 263.035
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 55A^2
Experimental Properties
- Density: 1.317
- Boiling Point: 343.6°C at 760 mmHg
- Flash Point: 161.6°C
- Refractive Index: 1.605
- PSA: 52.37
Benzene,1-chloro-3-methyl-2-(4-nitrophenoxy)- Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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